Cas no 29743-75-7 (ethyl (2Z)-3-(pyridin-4-yl)but-2-enoate)

• Product Name: ethyl (2Z)-3-(pyridin-4-yl)but-2-enoate
• CAS No: 29743-75-7
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6593561
• PubChem ID: 69315754
• Update Time: 2025-10-28

ethyl (2Z)-3-(pyridin-4-yl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-3-(pyridin-4-yl)but-2-enoate
• 2-Butenoic acid, 3-(4-pyridinyl)-, ethyl ester, (2Z)-
• 29743-75-7
• (Z)-ethyl 3-(pyridin-4-yl)but-2-enoate
• SCHEMBL5112282
• NACCQTPGSYDGEZ-HJWRWDBZSA-N
• EN300-1460214

• Inchi： 1S/C11H13NO2/c1-3-14-11(13)8-9(2)10-4-6-12-7-5-10/h4-8H,3H2,1-2H3/b9-8-
• InChI Key： NACCQTPGSYDGEZ-HJWRWDBZSA-N
• SMILES： C(OCC)(=O)/C=C(\C1C=CN=CC=1)/C

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 295.3±9.0 °C(Predicted)
• pka: 5.56±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl (2Z)-3-(pyridin-4-yl)but-2-enoate

Professional Introduction to Ethyl (2Z)-3-(pyridin-4-yl)but-2-enoate (CAS No. 29743-75-7)

Ethyl (2Z)-3-(pyridin-4-yl)but-2-enoate, a compound with the chemical formula C₁₀H₁₁NO₂ and CAS number 29743-75-7, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of enoates, which are esters derived from unsaturated carboxylic acids. The presence of a pyridine ring in its structure enhances its pharmacological potential, making it a subject of extensive research in medicinal chemistry.

The structure of ethyl (2Z)-3-(pyridin-4-yl)but-2-enoate features a conjugated system comprising an α,β-unsaturated ester moiety and a pyridine substituent. This unique arrangement contributes to its reactivity and biological activity, making it a valuable scaffold for drug design. The compound's enoate group is particularly noteworthy, as it can participate in various chemical transformations, including Michael additions and cycloadditions, which are pivotal in synthetic organic chemistry.

In recent years, ethyl (2Z)-3-(pyridin-4-yl)but-2-enoate has garnered attention for its potential applications in the development of novel therapeutic agents. Its pyridine moiety is known to interact with biological targets such as enzymes and receptors, which is crucial for designing molecules with specific pharmacological effects. For instance, pyridine-based compounds have been extensively studied for their roles in central nervous system (CNS) disorders, anticancer therapies, and anti-inflammatory drugs.

One of the most compelling aspects of ethyl (2Z)-3-(pyridin-4-yl)but-2-enoate is its versatility in synthetic chemistry. The enoate group allows for facile functionalization, enabling chemists to modify the molecule in various ways to achieve desired biological properties. This flexibility has been exploited in the synthesis of more complex derivatives that exhibit enhanced pharmacological activity. For example, researchers have explored the use of this compound as a precursor in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The pharmacological profile of ethyl (2Z)-3-(pyridin-4-yl)but-2-enoate has been the focus of several recent studies. Researchers have investigated its interactions with various biological targets, including enzymes such as cytochrome P450 and receptors like G protein-coupled receptors (GPCRs). These studies have revealed that the compound exhibits promising activities in preclinical models, suggesting its potential as a lead compound for further drug development.

Moreover, the synthesis of ethyl (2Z)-3-(pyridin-4-yl)but-2-enoate has been optimized to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the scalability of production but also allow for the introduction of additional functional groups to tailor the compound's properties.

The safety and environmental considerations associated with ethyl (2Z)-3-(pyridin-4-yl)but-2-enoate are also important aspects that have been addressed in recent research. Studies have focused on evaluating its toxicity profile and biodegradability to ensure that its use in pharmaceutical applications does not pose significant risks to human health or the environment. These efforts align with global initiatives aimed at promoting sustainable chemistry practices.

In conclusion, ethyl (2Z)-3-(pyridin-4-yll)butane-lactone is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.